3-(3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one

• IUPAC Name: 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• InChI: InChI=1S/C19H13BrN4O2/c1-12-6-8-13(9-7-12)24-11-10-16(25)17(22-24)19-21-18(23-26-19)14-4-2-3-5-15(14)20/h2-11H,1H3
• InChI Key: PKBHYRWHMDBBJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC=CC=C4Br
• Molecular Formula: C19H13BrN4O2
• Molecular Weight: 409.2 g/mol

Description

3-(3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activities

A variety of heterocycles bearing significant synthetic and biological importance have been synthesized from related compounds, demonstrating the versatility of such structures in drug development. For instance, compounds derived from similar structures have shown antimicrobial activities against multiple types of bacteria and fungi, highlighting their potential in designing new antimicrobials (Wael S. I. Abou-Elmagd et al., 2015). Additionally, novel heterocyclic compounds with expected antibacterial activities have been synthesized from related frameworks, further emphasizing the chemical versatility and biological relevance of such molecules (M. El-Hashash et al., 2015).

Structural and Chemical Characterization

Structural analysis and characterization of compounds within this family have been conducted, including crystal structure determinations that provide insights into their molecular configurations and potential interactions. These analyses are crucial for understanding the physical and chemical properties that could influence their biological activities and applications (Jingmei Jiang et al., 2014).

Antiviral and Antifungal Applications

Specific derivatives have been tested for their antiviral activities, showing promising results against viruses such as the avian influenza H5N1. This suggests potential therapeutic applications of these compounds in treating viral infections (E. M. Flefel et al., 2012). Moreover, a series of compounds have demonstrated fungicidal activity, offering insights into the development of new fungicides for agricultural use (Xiajuan Zou et al., 2002).